Cas no 335621-31-3 (3-(Ethylsulfonyl)propyl 4-methylbenzenesulfonate)

• Product Name: 3-(Ethylsulfonyl)propyl 4-methylbenzenesulfonate
• CAS No: 335621-31-3
• MF: C₁₂H₁₈O₅S₂
• MW: 306.398321628571
• CID: 2083601
• Update Time: 2023-08-03

3-(Ethylsulfonyl)propyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(Ethanesulfonyl)propyl 4-methylbenzenesulfonate
• 3-(Ethylsulfonyl)propyl 4-methylbenzenesulfonate
• WQSHSFSXCRAXCR-UHFFFAOYSA-N

• Inchi： 1S/C12H18O5S2/c1-3-18(13,14)10-4-9-17-19(15,16)12-7-5-11(2)6-8-12/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： WQSHSFSXCRAXCR-UHFFFAOYSA-N
• SMILES： S(CC)(CCCOS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 447
• XLogP3: 1.5
• Topological Polar Surface Area: 94.3